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Introduction: Polylactic acid (PLA) is a biodegradable thermoplastic derived from renewable

resources, making it a sustainable alternative to petroleum-based plastics.[1] However, its

inherent brittleness limits its use in applications requiring flexibility, such as in drug delivery

matrices, flexible packaging, and medical devices.[1][2][3] Plasticizers are added to PLA to

increase its ductility and processability.[4] Triethyl citrate (TEC), an ester of citric acid, is a

non-toxic, bio-based, and biodegradable plasticizer that has proven to be highly effective for

PLA.[1][2][4] It enhances the flexibility of PLA by reducing its glass transition temperature (Tg).

[4][5] This document provides detailed protocols for the preparation and characterization of

PLA/TEC blends and summarizes the expected effects of TEC on PLA properties.

Mechanism of Plasticization
Triethyl citrate plasticizes PLA by inserting its small molecules between the long polymer

chains of PLA. This process increases the intermolecular space, or free volume, which reduces

the secondary forces (like van der Waals forces and hydrogen bonds) between the PLA chains.

The increased mobility of the polymer chains results in a less rigid material with a lower glass

transition temperature (Tg), increased ductility, and reduced tensile strength.[6]
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Mechanism of PLA plasticization by triethyl citrate (TEC).

Data Presentation: Effects of TEC on PLA Properties
The incorporation of TEC significantly alters the thermal and mechanical properties of PLA. The

extent of these changes is dependent on the concentration of TEC used.

Table 1: Thermal Properties of PLA Plasticized with
Triethyl Citrate
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Plasticizer Content
(wt% TEC)

Glass Transition
Temp. (Tg) (°C)

Melting Temp. (Tm)
(°C)

Cold Crystallization
Temp. (Tcc) (°C)

0 (Neat PLA) ~60-62 ~180 ~131

5 ↓ ↓ ↓

10 ↓↓ ↓↓ ↓↓

15 ↓↓↓ ↓↓↓ ↓↓↓

20 ~30 ↓↓↓↓ ↓↓↓↓

30 ~17.5 ↓↓↓↓↓ ~72

Note: The arrows (↓) indicate a decrease relative to neat PLA. Absolute values can vary based

on the specific grade of PLA and processing conditions. Data compiled from multiple sources.

[4][5]

The addition of TEC effectively lowers the glass transition temperature (Tg) of PLA.[4][5][7] For

instance, with 30% TEC content, the Tg of PLA can decrease from approximately 62°C to as

low as 17.5°C.[4] This reduction in Tg enhances the mobility of PLA chains, leading to a

decrease in the cold crystallization temperature (Tcc) and the melting temperature (Tm).[4][5][7]

Table 2: Mechanical Properties of PLA Plasticized with
Triethyl Citrate

Plasticizer Content
(wt% TEC)

Tensile Strength
(MPa)

Elongation at
Break (%)

Tensile Modulus
(GPa)

0 (Neat PLA) ~50-60 ~2-5 ~3.5

5 ↓ ↑ ↓

10 ↓↓ ↑↑ ↓↓

15 ↓↓↓ ↑↑↑ ↓↓↓

20 ↓↓↓↓ (~25-30) ↑↑↑↑ (~170-180) ↓↓↓↓

30 ↓↓↓↓↓ ↑↑↑↑↑ ↓↓↓↓↓
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Note: Arrows indicate a decrease (↓) or increase (↑) relative to neat PLA. Absolute values can

vary. Data compiled from multiple sources.[6][8]

The primary goal of plasticization is to improve the ductility of PLA. As shown, increasing TEC

content leads to a significant increase in the elongation at break, transforming the material from

brittle to ductile.[6] An addition of 20 wt% TEC can increase the elongation at break to over

170%.[6] This improvement in flexibility is accompanied by a decrease in tensile strength and

tensile modulus, as the plasticizer weakens the intermolecular forces between PLA chains.[6]

[8]

Experimental Protocols & Workflow
The following protocols provide standardized methods for preparing and characterizing

PLA/TEC blends.
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General experimental workflow for PLA/TEC blend preparation and characterization.

Protocol 1: Preparation of PLA/TEC Blends via Solvent
Casting
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This method is suitable for preparing small-scale, thin films for initial screening and

characterization.

Materials:

Polylactic acid (PLA) pellets or powder

Triethyl citrate (TEC)

Volatile solvent (e.g., Dichloromethane (DCM) or Chloroform)

Glass Petri dishes or a flat glass plate

Magnetic stirrer and stir bar

Vacuum oven

Procedure:

Drying: Dry the PLA pellets in a vacuum oven at 60-80°C for at least 4 hours to remove any

residual moisture.[1][4]

Dissolution: Prepare a 5-10% (w/v) solution of PLA in the chosen solvent by stirring with a

magnetic stirrer until the PLA is fully dissolved.[1]

Plasticizer Addition: Calculate the required amount of TEC based on the desired weight

percentage relative to the PLA. Add the TEC to the PLA solution and stir for a minimum of 2

hours to ensure a homogenous mixture.[1]

Casting: Pour the solution into a glass Petri dish, ensuring an even spread.

Evaporation: Cover the Petri dish lightly (e.g., with perforated aluminum foil) to allow for slow

solvent evaporation in a fume hood at room temperature for 24 hours.

Final Drying: Place the cast films in a vacuum oven at 60°C for another 24 hours to remove

any residual solvent.[9]

Sample Removal: Carefully peel the dried film from the glass substrate.
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Protocol 2: Preparation of PLA/TEC Blends via Melt
Blending
This method is scalable and mimics industrial processing techniques like extrusion and

injection molding.

Materials:

Polylactic acid (PLA) pellets

Triethyl citrate (TEC)

Twin-screw extruder or an internal mixer (e.g., Brabender plastograph)

Injection molder or compression molder (for sample preparation)

Procedure:

Drying: Dry the PLA pellets in a vacuum oven at 60-80°C for at least 4 hours.[1][4]

Extruder Setup: Set the temperature profile for the extruder zones, typically ranging from

160°C (feed zone) to 190°C (die zone).[1][4] Set the screw speed (e.g., 30 rpm).[4]

Blending:

Feed the pre-dried PLA pellets into the main hopper of the extruder.

Inject the liquid TEC into a downstream barrel of the extruder using a precision liquid

dosing pump at the desired weight percentage.[1]

Extrusion: The molten blend is extruded through a die to form a filament.

Pelletizing: Cool the extruded filament in a water bath and cut it into pellets.

Sample Preparation: Dry the blended pellets and use an injection molder or compression

molder to create standardized test specimens (e.g., dumbbell shapes for tensile testing).

Protocol 3: Thermal Characterization by DSC
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Differential Scanning Calorimetry (DSC) is used to determine the glass transition temperature

(Tg), melting temperature (Tm), and cold crystallization temperature (Tcc).

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the PLA/TEC blend into an aluminum DSC

pan and seal it.

Heating/Cooling Cycle:

First Heating Scan: Heat the sample from room temperature to 200°C at a rate of

10°C/min to erase the thermal history.

Cooling Scan: Cool the sample from 200°C to 0°C at a rate of 10°C/min.

Second Heating Scan: Heat the sample from 0°C to 200°C at a rate of 10°C/min.

Data Analysis: Analyze the second heating scan to determine Tg (midpoint of the step

change in heat flow), Tcc (exothermic peak), and Tm (endothermic peak).[4][7]

Protocol 4: Mechanical Characterization by Tensile
Testing
This protocol determines the tensile strength, elongation at break, and Young's modulus of the

PLA/TEC blends.

Procedure:

Specimen Preparation: Use standardized dumbbell-shaped specimens (e.g., ASTM D638

Type V). Condition the specimens at standard temperature and humidity for at least 24 hours

before testing.[10]

Test Setup: Mount the specimen in the grips of a universal testing machine.

Testing: Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the

specimen fractures.[10]

Data Acquisition: Record the load and displacement data throughout the test.
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Data Analysis: Calculate the tensile strength, elongation at break, and tensile modulus from

the resulting stress-strain curve.[11]

Concluding Remarks
Triethyl citrate is an effective, non-toxic, and bio-based plasticizer for polylactic acid. Its

addition systematically reduces the glass transition temperature and stiffness of PLA, resulting

in a more flexible and ductile material.[4][5][8] However, this is often accompanied by a

decrease in thermal stability and tensile strength.[4][5] The protocols and data provided herein

serve as a comprehensive guide for researchers and professionals aiming to formulate and

characterize PLA/TEC blends for various applications, including those in the biomedical and

pharmaceutical fields where biocompatibility and biodegradability are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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